3-[4-(Ethoxycarbonyl)-3-fluorophenyl]isonicotinic acid, 95%

• IUPAC Name: 3-(4-ethoxycarbonyl-3-fluorophenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C15H12FNO4/c1-2-21-15(20)11-4-3-9(7-13(11)16)12-8-17-6-5-10(12)14(18)19/h3-8H,2H2,1H3,(H,18,19)
• InChI Key: BMPWBNKTAJEMHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=C(C=CN=C2)C(=O)O)F
• Molecular Formula: C15H12FNO4
• DSSTOX Substance ID: DTXSID40688306
• Molecular Weight: 289.26 g/mol
• CAS RN: 1261957-89-4

Description

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]isonicotinic acid, or 3-EFINA, is a compound of interest in the fields of biochemistry and physiology. It is a derivative of isonicotinic acid, a common component of many pharmaceuticals, and has a wide range of applications in scientific research.

Mechanism of Action

The mechanism of action of 3-EFINA is not fully understood. However, it is believed to act as an inhibitor of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It is also believed to inhibit the activity of enzymes involved in DNA repair pathways, as well as enzymes involved in cell cycle control.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-EFINA are not fully understood. However, it is believed to have an inhibitory effect on the activity of acetylcholinesterase, which could lead to increased levels of acetylcholine in the brain. This could potentially lead to increased alertness, improved memory, and enhanced learning. Additionally, it is believed to have an inhibitory effect on the activity of enzymes involved in DNA repair pathways, which could potentially lead to reduced levels of DNA damage.

Advantages and Limitations for Lab Experiments

The use of 3-EFINA in laboratory experiments has several advantages. It is relatively easy to synthesize, and can be used in a variety of experiments. Additionally, it has a wide range of applications in scientific research, making it a useful tool for studying the effects of inhibitors on enzymes involved in various biochemical processes.
However, there are also some limitations to its use. It is not well-studied, and its mechanism of action is not fully understood. Additionally, it can be toxic to some cell types, and must be used in carefully controlled experiments.

Future Directions

There are a number of potential future directions for research on 3-EFINA. More research is needed to better understand its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research is needed to determine its potential therapeutic applications. Additionally, research should be conducted to explore its potential as an inhibitor of enzymes involved in DNA repair pathways and cell cycle control. Finally, further research should be conducted to explore its potential toxicity to various cell types.

Synthesis Methods

3-EFINA can be synthesized using a variety of methods. One method involves the reaction of isonicotinic acid with ethyl chloroformate and 3-fluorobenzoic acid in the presence of a base, such as triethylamine or sodium hydroxide. This reaction results in the formation of 3-EFINA as the main product. Other methods involve the use of different reactants and solvents, such as acetic acid, toluene, and methanol.

Scientific Research Applications

3-EFINA has been used in a variety of scientific research applications. It has been studied for its potential to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 3-EFINA has also been used to study the effects of inhibitors on the activity of enzymes involved in DNA repair pathways. Additionally, it has been used to study the effects of inhibitors on the activity of enzymes involved in cell cycle control.